4-Mercapto-3-methylphenol
Description
4-Mercapto-3-methylphenol (CAS 3120-74-9) is an organosulfur compound with the molecular formula C₈H₁₀OS and a molecular weight of 154.23 g/mol. Structurally, it features a phenolic hydroxyl group at position 4, a methyl group at position 3, and a thiol (-SH) group at position 4. It is synthesized via reductive methylsulfonation of m-cresol using dimethyl sulfoxide (DMSO) . This compound serves as a key intermediate in the production of organophosphate pesticides, including fenamiphos and fenthion derivatives, which are widely used in agricultural pest control . Its reactivity stems from the nucleophilic thiol group, enabling conjugation and alkylation reactions in synthetic chemistry.
Properties
CAS No. |
695-97-6 |
|---|---|
Molecular Formula |
C7H8OS |
Molecular Weight |
140.20 g/mol |
IUPAC Name |
3-methyl-4-sulfanylphenol |
InChI |
InChI=1S/C7H8OS/c1-5-4-6(8)2-3-7(5)9/h2-4,8-9H,1H3 |
InChI Key |
GMLJPYJTJXEGAE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)O)S |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1. Structural and Physical Properties
| Compound Name | CAS | Formula | MW (g/mol) | Key Substituents | Melting Point (°C) |
|---|---|---|---|---|---|
| 4-Mercapto-3-methylphenol | 3120-74-9 | C₈H₁₀OS | 154.23 | -OH (4), -CH₃ (3), -SH (4) | Not reported |
| 3-Methyl-4-(methylmercapto)phenol | 3120-74-9 | C₈H₁₀OS | 154.23 | -OH (4), -CH₃ (3), -SCH₃ (4) | Not reported |
| 4-Chloro-3-methylphenol | 59-50-7 | C₇H₇ClO | 142.58 | -OH (4), -CH₃ (3), -Cl (4) | 64–66 |
| 4-Mercapto-2-methylphenol | 32281-01-9 | C₇H₈OS | 140.20 | -OH (4), -CH₃ (2), -SH (4) | Not reported |
| Triazole derivative | 217487-47-3 | C₁₆H₁₄FN₃OS | 315.37 | -OH, -SH, fluorophenyl, triazole | 204 |
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